Cas no 888019-40-7 (5-tert-butylthiophene-3-carboxylic acid)

• Product Name: 5-tert-butylthiophene-3-carboxylic acid
• CAS No: 888019-40-7
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 1930907
• PubChem ID: 20627924
• Update Time: 2025-04-21

5-tert-butylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-(1,1-dimethylethyl)-
• 5-(tert-butyl)thiophene-3-carboxylic acid
• AT30597
• starbld0030537
• Z1601539340
• EN300-1236326
• 5-tert-butylthiophene-3-carboxylic acid
• F8885-7991
• AKOS021556213
• SCHEMBL14329503
• 888019-40-7

• Inchi： 1S/C9H12O2S/c1-9(2,3)7-4-6(5-12-7)8(10)11/h4-5H,1-3H3,(H,10,11)
• InChI Key： VXLLMZNSRYTRMH-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids